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Compound of Interest

Compound Name: M4K2281

Cat. No.: B15136520

Essential guidance for the safe handling and disposal of the novel kinase inhibitor, M4K2281, is
critical for maintaining laboratory safety and regulatory compliance. In the absence of a specific
Safety Data Sheet (SDS), a conservative and informed approach, in consultation with

institutional safety officers, is paramount.

For researchers, scientists, and drug development professionals, the proper disposal of
chemical reagents is a fundamental aspect of laboratory operations. This guide provides a
procedural framework for the disposal of M4K2281, a potent and selective ALK2 inhibitor,
emphasizing safety and adherence to best practices.

Chemical Profile of M4K2281

A summary of the known properties of M4K2281 is presented below. This information is crucial
for a preliminary assessment by environmental health and safety (EHS) professionals.
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Property

Value

Chemical Name

9-(4-methylpiperazin-1-yI)-4-(3,4,5-
trimethoxyphenyl)-5,6-dihydrobenzo[1]
[2]oxepino[4,5-c]pyridine

Molecular Formula

C27H31N30a4

Molecular Weight

461.56 g/mol

Known Hazards

As a novel kinase inhibitor, M4K2281 should be
handled as a potentially hazardous compound.
Assume it may have toxicological properties

unless specific data indicates otherwise.

Solubility

Information on solubility should be determined
from experimental usage and communicated to

safety personnel.

Step-by-Step Disposal Protocol for M4K2281

Given that a specific Safety Data Sheet (SDS) for M4K2281 is not publicly available, the
following protocol outlines a universally cautious approach to its disposal.

Do Not Dispose via Standard Laboratory Drains or Trash: Without explicit data on its
environmental and health impacts, M4K2281 should never be poured down the sink or
discarded in regular solid waste containers.[2][3][4][5]

Segregate M4K2281 Waste: All waste materials contaminated with M4K2281, including
unused compound, solutions, contaminated personal protective equipment (PPE), and
labware (e.g., pipette tips, vials), must be collected in a dedicated and clearly labeled
hazardous waste container.[4][6]

Properly Label the Waste Container: The container must be labeled as "Hazardous Waste"
and clearly identify the contents, including the full chemical name "M4K2281" and its known
components (e.g., solvent used). The date of waste generation should also be included.[4]

Consult Your Institutional Environmental Health and Safety (EHS) Office: This is the most
critical step. Contact your institution's EHS or equivalent safety office and inform them that
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you have a novel research chemical for disposal for which no SDS is available. Provide them
with all known information about M4K2281. They will provide specific instructions for its
collection and disposal in accordance with local, state, and federal regulations.[4]

o Store Waste Securely: While awaiting pickup by EHS, store the sealed and labeled
hazardous waste container in a designated and secure satellite accumulation area.[1]
Ensure it is stored separately from incompatible chemicals.[1]

Experimental Workflow for Disposal

The following diagram illustrates the decision-making process for the proper disposal of a
research chemical like M4K2281 in the absence of a specific SDS.
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M4K2281 Waste Generated

Is a specific Safety Data Sheet (SDS) available?
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Assume Hazardous

Consult Institutional
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DEDICATED Hazardous Waste Container

Y
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'Hazardous Waste - M4K2281'
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'

Store Securely in a Designated
Satellite Accumulation Area

Arrange for EHS Pickup
and Final Disposal

Click to download full resolution via product page

Disposal workflow for M4K2281 without a specific SDS.
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By adhering to these procedures, laboratory professionals can ensure the safe and compliant
disposal of M4K2281, thereby protecting themselves, their colleagues, and the environment.
The guiding principle is to always err on the side of caution when handling novel chemical
entities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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